N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C19H18N2O2S2/c1-12-10-14(6-9-17(12)23-2)16-11-25-19(20-16)21-18(22)13-4-7-15(24-3)8-5-13/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: ADCWDEMPUSNQEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)SC)OC
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol

Description

N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-4-(methylthio)benzamide, also known as MTA, is a synthetic compound that has been widely used in scientific research. MTA is a member of the thiazole family of compounds, which are known for their diverse biological activities. MTA has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in a variety of fields.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the utility of thiazole and benzamide derivatives in synthesizing a variety of heterocyclic compounds. These compounds exhibit significant biological activities, such as anti-inflammatory, analgesic, and anticancer properties. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and shown to possess COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. The synthesis leverages the chemical structure of thiazole derivatives, highlighting their role in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Thiazol-2-yl benzamide derivatives have been explored for their anticancer potential. A series of substituted benzamides were synthesized and evaluated against various cancer cell lines, demonstrating moderate to excellent anticancer activity. These findings suggest the chemical's potential in cancer treatment, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antimicrobial Agents

Derivatives of N-(thiazol-2-yl)benzamide have been synthesized and characterized for their gelation behavior, with certain amides displaying good stability and low minimum gelator concentration in ethanol/water mixtures. These compounds' single crystal structures reveal interesting assembly mechanisms driven by non-covalent interactions, suggesting potential applications in material science and as antimicrobial agents (Yadav & Ballabh, 2020).

Supramolecular Gelators

The role of methyl functionality and S⋯O interaction in the gelation behavior of N-(thiazol-2-yl) benzamide derivatives has been investigated. Certain derivatives have shown to act as supramolecular gelators with potential applications in developing new materials and understanding molecular interactions in gel formation (Yadav & Ballabh, 2020).